Thiolanes
Thiolanes are a unique class of sulfur-containing organic compounds characterized by their thioether functionality, which consists of a sulfur atom bonded to an alkyl group through a single bond. These molecules exhibit a wide range of structural diversity and functional properties due to the varying alkyl substituents attached to the sulfur atom. Thiolanes can be synthesized via various methods such as direct sulfide alkylation or reduction of thioacetals.
Thiolanes are of significant interest in both academic research and industrial applications due to their versatile reactivity. In pharmaceuticals, they serve as precursors for drugs with unique bioactivities. In materials science, these compounds can be used to tailor the properties of polymers and coatings through functionalization. Additionally, thiolanes play a crucial role in organic synthesis as intermediates or building blocks for the construction of more complex molecules. Their unique chemical behavior makes them valuable tools in synthetic chemistry, offering opportunities for innovation across various industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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(3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid | 2090304-95-1 | C5H8O4S |
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2-[(thiolan-3-yl)amino]propan-1-ol | 1154899-70-3 | C7H15NOS |
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2-(bromomethyl)thiolane | 53310-35-3 | C5H9SBr |
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3-iodo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione | 1602028-75-0 | C9H17IO3S |
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2,2-difluoro-3-(thiolan-2-yl)propan-1-amine | 1780565-48-1 | C7H13F2NS |
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3-[(prop-2-yn-1-yl)amino]-1λ⁶-thiolane-1,1-dione hydrochloride | 915402-18-5 | C7H12ClNO2S |
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2-amino-1-(thiolan-3-yl)propan-1-one | 1515036-90-4 | C7H13NOS |
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3-(methylamino)-1λ?-thiolane-1,1-dione | 51070-55-4 | C5H11NO2S |
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3-(isothiocyanatomethyl)-1λ?-thiolane-1,1-dione | 85109-45-1 | C6H9NO2S2 |
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3-nitrothiolane | 1538086-03-1 | C4H7NO2S |
Related Literature
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Sergio Martí,Vicent Moliner,Iñaki Tuñón,Ian H. Williams Org. Biomol. Chem., 2003,1, 483-487
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P.-O. Delaye,J. Petrignet,E. Thiery,J. Thibonnet Org. Biomol. Chem., 2017,15, 7290-7295
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Michaël Rey,Andrei V. Nikitin,Vladimir G. Tyuterev Phys. Chem. Chem. Phys., 2018,20, 21008-21033
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Shu-di Liu,Liang-wei Zhang,Xiang Liu New J. Chem., 2013,37, 821-826
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